Cas no 2228235-36-5 (4-1-(2-chloro-6-methylphenyl)ethylpiperidine)

• Product Name: 4-1-(2-chloro-6-methylphenyl)ethylpiperidine
• CAS No: 2228235-36-5
• MF: C₁₄H₂₀ClN
• MW: 237.76830291748
• CID: 6111020
• PubChem ID: 165679461
• Update Time: 2025-05-19

4-1-(2-chloro-6-methylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-chloro-6-methylphenyl)ethylpiperidine
• EN300-1979673
• 2228235-36-5
• 4-[1-(2-chloro-6-methylphenyl)ethyl]piperidine

• Inchi： 1S/C14H20ClN/c1-10-4-3-5-13(15)14(10)11(2)12-6-8-16-9-7-12/h3-5,11-12,16H,6-9H2,1-2H3
• InChI Key： IWIZFEJAORHRPC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C)C1CCNCC1

Computed Properties

• Exact Mass: 237.1284273g/mol
• Monoisotopic Mass: 237.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2-chloro-6-methylphenyl)ethylpiperidine

Comprehensive Overview of 4-1-(2-chloro-6-methylphenyl)ethylpiperidine (CAS No. 2228235-36-5): Properties, Applications, and Market Insights

4-1-(2-chloro-6-methylphenyl)ethylpiperidine (CAS No. 2228235-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative, characterized by its chloro-methylphenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula and precise chemical architecture make it a subject of interest for researchers exploring novel drug candidates and fine chemical applications.

The compound's piperidine core is a common motif in medicinal chemistry, often associated with neurological and therapeutic agents. The presence of the 2-chloro-6-methylphenyl group introduces steric and electronic effects that influence its reactivity and binding properties. Recent studies highlight its relevance in addressing contemporary challenges such as targeted drug delivery and sustainable synthesis methods—topics currently trending in scientific discussions and AI-driven research queries like "green chemistry approaches for heterocyclic compounds" or "piperidine derivatives in CNS drug development."

From a technical perspective, 4-1-(2-chloro-6-methylphenyl)ethylpiperidine exhibits moderate solubility in organic solvents, with stability under controlled conditions. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Researchers frequently search for "CAS 2228235-36-5 solubility data" or "spectroscopic characterization of chloro-methylphenyl piperidines," reflecting the demand for detailed physicochemical profiles.

In industrial applications, this compound finds utility in custom synthesis and contract manufacturing, particularly for projects requiring tailored N-alkylpiperidine frameworks. Market analyses indicate growing demand in regions with robust pharmaceutical R&D infrastructure, aligning with Google Trends data showing increased searches for "specialty chemical suppliers for drug intermediates." Regulatory-compliant production methods ensure its suitability for global supply chains without hazardous classifications.

Emerging trends in structure-activity relationship (SAR) studies further elevate the importance of 4-1-(2-chloro-6-methylphenyl)ethylpiperidine. Computational chemistry models predict its potential as a scaffold for kinase inhibitors—a hot topic in oncology research. This aligns with frequent AI-platform queries like "piperidine-based kinase modulator design" or "chlorophenyl group effects on drug potency." Such interdisciplinary relevance enhances its profile in both academic and industrial settings.

Quality control protocols for CAS 2228235-36-5 typically involve GC-MS validation and residual solvent analysis, addressing another common search theme: "analytical methods for substituted piperidines." Suppliers emphasizing batch-to-batch consistency and documentation transparency rank higher in SEO results, reflecting industry priorities. The compound's stability data (e.g., thermal degradation thresholds) also responds to frequent researcher inquiries about storage conditions.

Future prospects for this chemical entity include exploration in bioconjugation chemistry and catalytic asymmetric synthesis—areas generating substantial scholarly discourse. Patent databases show increasing filings incorporating its structural analogs, coinciding with search trends for "novel piperidine patents 2023-2024." This positions 4-1-(2-chloro-6-methylphenyl)ethylpiperidine as a compound with sustained scientific and commercial relevance, adaptable to evolving therapeutic and technological needs.